Cas no 923033-01-6 (1-(3,4,5-Trifluorophenyl)ethanol)
923033-01-6 structure
Product Name:1-(3,4,5-Trifluorophenyl)ethanol
CAS No:923033-01-6
MF:C8H7F3O
MW:176.135792970657
MDL:MFCD11520971
CID:738374
PubChem ID:59386327
Update Time:2024-10-26
1-(3,4,5-Trifluorophenyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3,4,5-trifluoro-a-methyl-
- 1-(3,4,5-Trifluorophenyl)ethanol
- (R)-1-(3,4,5-trifluorophenyl)ethanol
- NAYLCQZIPKCMBT-UHFFFAOYSA-N
- 1(3,4,5-Trifluorophenyl)ethanol
- 1-(3,4,5-trifluorophenyl)ethan-1-ol
- 923033-01-6
- SCHEMBL392712
- CS-0378159
- F83927
- AKOS010915641
- SB84426
-
- MDL: MFCD11520971
- Inchi: 1S/C8H7F3O/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-4,12H,1H3
- InChI Key: NAYLCQZIPKCMBT-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)C(C)O)F)F
Computed Properties
- Exact Mass: 176.04489933g/mol
- Monoisotopic Mass: 176.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 1.7
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 193.2±35.0 °C at 760 mmHg
- Flash Point: 83.5±20.4 °C
- Vapor Pressure: 0.3±0.4 mmHg at 25°C
1-(3,4,5-Trifluorophenyl)ethanol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3,4,5-Trifluorophenyl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB427040-1 g |
1-(3,4,5-Trifluorophenyl)ethanol |
923033-01-6 | 1g |
€586.20 | 2023-04-23 | ||
| abcr | AB427040-1g |
1-(3,4,5-Trifluorophenyl)ethanol; . |
923033-01-6 | 1g |
€423.20 | 2025-04-15 | ||
| Aaron | AR01EZZE-100mg |
1-(3,4,5-Trifluorophenyl)ethanol |
923033-01-6 | 95% | 100mg |
$107.00 | 2025-02-12 | |
| Aaron | AR01EZZE-250mg |
1-(3,4,5-Trifluorophenyl)ethanol |
923033-01-6 | 95% | 250mg |
$181.00 | 2025-02-12 | |
| Aaron | AR01EZZE-1g |
1-(3,4,5-Trifluorophenyl)ethanol |
923033-01-6 | 95% | 1g |
$430.00 | 2025-02-12 | |
| Aaron | AR01EZZE-5g |
1-(3,4,5-Trifluorophenyl)ethanol |
923033-01-6 | 95% | 5g |
$705.00 | 2025-02-12 | |
| Aaron | AR01EZZE-10g |
1-(3,4,5-Trifluorophenyl)ethanol |
923033-01-6 | 95% | 10g |
$1191.00 | 2025-02-12 | |
| 1PlusChem | 1P01EZR2-100mg |
1-(3,4,5-Trifluorophenyl)ethanol |
923033-01-6 | 95+% | 100mg |
$133.00 | 2024-04-20 | |
| 1PlusChem | 1P01EZR2-250mg |
1-(3,4,5-Trifluorophenyl)ethanol |
923033-01-6 | 95+% | 250mg |
$212.00 | 2024-04-20 | |
| A2B Chem LLC | AX78334-100mg |
1-(3,4,5-Trifluorophenyl)ethanol |
923033-01-6 | 95+% | 100mg |
$142.00 | 2024-07-18 |
1-(3,4,5-Trifluorophenyl)ethanol Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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